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Compound of Interest

Compound Name: Diphenamid

Cat. No.: B1670725

This guide provides a detailed overview of the solubility of Diphenamid in water and various
organic solvents, designed for researchers, scientists, and professionals in drug development.
It includes quantitative solubility data, experimental protocols for solubility determination, and
visualizations of relevant processes.

Diphenamid: An Overview

Diphenamid (N,N-Dimethyl-2,2-diphenylacetamide) is a selective, pre-emergent herbicide
used to control annual grasses and some broad-leaved weeds in a variety of crops, turf, and
ornamentals.[1] Its efficacy and environmental fate are significantly influenced by its solubility in
different media. Understanding its solubility is crucial for formulation development,
environmental impact assessment, and toxicological studies.

Chemical Structure:

IUPAC Name: N,N-dimethyl-2,2-diphenylacetamide[2]

CAS Registry Number: 957-51-7[3]

Molecular Formula: C1sH17NO[2][3]

Molecular Weight: 239.31 g/mol

Quantitative Solubility Data
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The solubility of Diphenamid has been determined in water and several organic solvents. The
following tables summarize the available quantitative data for easy comparison.

Table 1: Solubility of Diphenamid in Water

Temperature (°C) Solubility (g/L) Solubility (mglL) Source
25 0.26 260

25 Not specified 239.9

27 0.26 (0.026 g/100 mL) 260

ble 2: Solubility of Diol id i ic Sol

Temperature Solubility (

Solvent Solubility (g/L) Source

(°C) g/100 mL)
Acetone 27 18.9 189

N 189,000 (189
Acetone 20 Not specified
g/L)

N,N-
Dimethylformami 27 16.5 165
de (DMF)
Phenyl

27 32.0 320
Cellosolve
Xylene 27 5.01 50.1
Xylene 20 Not specified 50,000 (50 g/L)

Note: There appears to be a discrepancy in the reported solubility in acetone and xylene from
different sources, which may be due to different experimental conditions or reporting units (e.g.,
mg/L vs. g/L). The data is presented as found in the cited sources.

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of Diphenamid
were not found in the literature, this section outlines general and widely accepted
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methodologies for determining the solubility of chemical compounds like herbicides in both
agueous and organic solvents.

General Method for Determining Solubility in Organic
Solvents

A common laboratory method to determine the solubility of a substance in an organic solvent
involves the following steps:

Weighing the Solute: Accurately weigh a specific mass of the compound (e.g., Diphenamid)
and place it into a test tube or vial.

¢ Solvent Addition: Measure a volume of the desired organic solvent using a burette for
precision.

o Dissolution: Gradually add the solvent to the test tube containing the solute.

o Agitation: Vigorously shake or stir the mixture after each addition of solvent to facilitate
dissolution.

e Incremental Addition: If the solute does not completely dissolve, continue to add small,
measured volumes of the solvent, with agitation, until complete dissolution is observed.

o Endpoint Determination: The point at which the solid is completely dissolved marks the
saturation point.

o Calculation: The total volume of the solvent required to dissolve the initial mass of the solute
is recorded. The solubility is then calculated and can be expressed in units such as g/L or
mg/mL.

For more rigorous and automated determinations, especially for poorly soluble compounds,
techniques like the shake-flask method followed by analytical quantification (e.g., HPLC, GC)
are employed.

Standard "Shake-Flask" Method for Water Solubility
(OECD 105)
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The shake-flask method is a standard protocol for determining the water solubility of
substances with solubilities greater than 10-2 g/L.

Preparation of a Saturated Solution: An excess amount of the test substance is added to a
known volume of water in a vessel.

Equilibration: The vessel is agitated at a controlled temperature for a sufficient period to
allow the system to reach equilibrium. A preliminary test is often conducted to determine the
time required to reach equilibrium (e.g., allowing 24 hours).

Phase Separation: Once equilibrium is reached, the mixture is allowed to stand at the test
temperature to allow for the separation of undissolved solid. Centrifugation may be used to
facilitate this separation.

Sampling and Analysis: A sample of the clear, saturated aqueous solution is carefully
withdrawn.

Concentration Determination: The concentration of the substance in the agueous sample is
determined using a suitable analytical method, such as gas chromatography (GC) or high-
performance liquid chromatography (HPLC). The analytical method for Diphenamid residue
determination often involves extraction with a solvent like acetone, cleanup on columns, and
subsequent determination by GC with a flame ionization detector.

Visualizations

The following diagrams illustrate a general workflow for solubility determination and the
environmental fate of Diphenamid.
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Caption: General workflow for determining the solubility of a compound.
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Caption: Environmental fate of Diphenamid in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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